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Compound of Interest

Compound Name: cis-1,3-Dimethylcyclohexane

Cat. No.: B1347349

Technical Support Center: cis-1,3-
Dimethylcyclohexane

This technical support center provides guidance on the safe handling and storage of cis-1,3-
Dimethylcyclohexane for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with cis-1,3-Dimethylcyclohexane?

Al: cis-1,3-Dimethylcyclohexane is a highly flammable liquid and vapor.[1][2] It may also be
fatal if swallowed and enters the airways.[1] It can cause skin irritation and may lead to central
nervous system depression.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?
A2: To ensure safety, it is essential to use the following PPE:
o Eye/Face Protection: Tightly fitting safety goggles with side-shields or a face shield.[3][4]

» Skin Protection: Chemical-resistant gloves (e.g., Nitrile or neoprene) and fire/flame resistant
lab coats are necessary.[3][4]
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» Respiratory Protection: Work in a well-ventilated area. If exposure limits are likely to be
exceeded, a full-face respirator with an appropriate organic vapor cartridge should be used.

[31[4]
Q3: How should I properly store cis-1,3-Dimethylcyclohexane?

A3: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area
designated for flammable liquids.[2][3][5][6] Keep it away from heat, sparks, open flames, and
other ignition sources.[2][3][7] All metal parts of storage and handling equipment must be
grounded to prevent static discharge.[2][6]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately evacuate the area and remove all sources of ignition.[3]
Use non-sparking tools and explosion-proof equipment for cleanup.[2][3] Absorb the spill with
an inert material (e.g., vermiculite, sand) and place it in a suitable, closed container for
disposal.[7] Ensure the cleanup is performed by personnel wearing appropriate PPE. Do not let
the chemical enter drains.[3]

Q5: What is the appropriate first aid response to exposure?
A5:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen.[3]

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
with plenty of water.[2][3]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7]

 Ingestion: Do NOT induce vomiting. Immediately call a poison control center or doctor.

Troubleshooting Guide
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Issue

Possible Cause Solution

Strong odor of solvent in the
lab

Ensure all containers are

tightly closed. Check for any
Improperly sealed container or  spills or leaks in the work area
a small leak. and clean them up

immediately following proper

spill procedures.

Visible vapors or "heat waves"

above the container

Move the container to a cooler,

The container is near a heat well-ventilated area away from

source, or the ambient any heat sources. Ensure

temperature is high. proper storage conditions are
maintained.

Static discharge when

handling the container

Ensure that the container and

) any receiving equipment are
Lack of proper grounding of
) properly grounded and bonded
equipment. _
before transferring the

chemical.[2][3]

Quantitative Data Summary

Property

Value

Molecular Formula

CsHi6[3]

Molecular Weight 112.21 g/mol [1]

Boiling Point 120 °C[3]

Flash Point 6 °C (42.8 °F) - closed cup
Density 0.784 g/mL at 25 °C

Vapor Pressure

40.5 mmHg at 37.7 °C

Autoignition Temperature

306.1 °C (583 °F)

Experimental Workflow: Spill Response Protocol
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Below is a diagram outlining the standard operating procedure for responding to a cis-1,3-
Dimethylcyclohexane spill.

Spill Detected

mmediate Action

\4

Evacuate Immediate Area

\ 4

Alert Supervisor and Safety Officer

\ 4

Remove All Ignition Sources
(e.g., turn off equipment)

Preparation for Cleanup
\4

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

\ 4

Contain the Spill with Absorbent Material

\ 4

Use Non-Sparking Tools for Cleanup

\ 4

Collect Waste in a Labeled, Sealed Container

\ 4

Decontaminate the Spill Area

\ 4

Dispose of Waste According to
Institutional and Local Regulations

Post-Cleanup

\4

Ventilate the Area

\ 4

Document the Incident
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Caption: Workflow for a cis-1,3-Dimethylcyclohexane spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage of cis-1,3-
Dimethylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347349#safe-handling-and-storage-of-cis-1-3-
dimethylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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